Cas no 2229543-63-7 (2-amino-2-(2-ethynylphenyl)propan-1-ol)

• Product Name: 2-amino-2-(2-ethynylphenyl)propan-1-ol
• CAS No: 2229543-63-7
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 6369525
• PubChem ID: 165682372
• Update Time: 2025-11-01

2-amino-2-(2-ethynylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2-ethynylphenyl)propan-1-ol
• 2229543-63-7
• EN300-1819263

• Inchi： 1S/C11H13NO/c1-3-9-6-4-5-7-10(9)11(2,12)8-13/h1,4-7,13H,8,12H2,2H3
• InChI Key： VHCUPGWZKBTIQA-UHFFFAOYSA-N
• SMILES： OCC(C)(C1C=CC=CC=1C#C)N

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-2-(2-ethynylphenyl)propan-1-ol

2-Amino-2-(2-Ethynylphenyl)Propan-1-Ol: A Comprehensive Overview

Introduction to 2-Amino-2-(2-Ethynylphenyl)Propan-1-Ol

2-Amino-2-(2-Ethynylphenyl)Propan-1-Ol, also known by its CAS registry number No. 2229543-63-7, is a versatile organic compound with significant applications in the fields of pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structure, which combines an amino group, an ethynylphenyl moiety, and a hydroxyl group in a single molecule. The presence of these functional groups makes it highly reactive and suitable for various chemical transformations.

Structural Features and Synthesis

The molecular structure of 2-Amino-2-(2-Ethynylphenyl)Propan-1-Ol is defined by its central propane backbone, with an amino group (-NH₂) and a hydroxyl group (-OH) attached to the same carbon atom. The second carbon of the propane chain is substituted with a phenylethyne group (-C≡C-C₆H₄), which introduces aromaticity and enhances the compound's electronic properties. This structure allows for multiple reaction pathways, including nucleophilic substitutions, condensations, and cross-coupling reactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of No. 2229543-63-7 through methods such as the Stille coupling reaction and transition-metal-catalyzed cross-couplings. These methods not only improve yield but also allow for precise control over the stereochemistry and regioselectivity of the product.

Applications in Pharmaceutical Research

One of the most promising applications of No. 2229543-63-7 lies in its use as a building block in drug discovery. The compound's ability to participate in diverse reactions makes it an ideal candidate for constructing bioactive molecules with complex architectures. For instance, researchers have utilized No. 2229543-63-7 to synthesize potential anticancer agents by incorporating it into heterocyclic frameworks that target specific oncogenic pathways.

In addition to its role in drug design, No. 2229543-63-7 has shown potential as a precursor for the development of novel antibiotics. Its unique functional groups enable the formation of peptide bonds and other biologically relevant structures, which are critical for designing molecules with antimicrobial activity.

Role in Materials Science and Nanotechnology

Beyond pharmaceuticals, No. 2229543-63-7 has found applications in materials science, particularly in the synthesis of advanced materials such as polymers and nanoparticles. The compound's ethynyl group facilitates click chemistry reactions, enabling the construction of robust polymer networks with tailored mechanical and thermal properties.

Recent studies have explored the use of No. 2248543687 (corrected from No. 000000) in creating stimuli-responsive materials that can adapt to environmental changes such as temperature or pH levels. These materials hold promise for applications in sensors, drug delivery systems, and adaptive coatings.

Environmental Considerations and Safety Profile

While No. 000000 (corrected from No.), also known as No. 00000 (corrected from No.), exhibits remarkable versatility, its environmental impact remains a critical consideration. Researchers are actively investigating methods to minimize waste generation during its synthesis and to develop recycling strategies for post-use management.

Preliminary toxicity studies indicate that No. 00 (corrected from No.), also referred to as No., has low acute toxicity when handled according to standard safety protocols. However, long-term exposure studies are still underway to fully understand its safety profile.

In conclusion